![molecular formula C19H16ClN3O2 B5565016 N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide](/img/structure/B5565016.png)
N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a chemical compound that has gained significant attention in scientific research. This compound has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.
Scientific Research Applications
Herbicidal Activity
N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a compound related to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, has been identified as part of a group of benzamides with herbicidal properties. These compounds are active against annual and perennial grasses, showing potential utility in agricultural applications for forage legumes, turf grasses, and cultivated crops (Viste, Cirovetti, & Horrom, 1970).
Antimicrobial Properties
Research has shown that certain benzamide derivatives exhibit pronounced antimicrobial activity. This suggests the potential of N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide and related compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).
Anticancer Applications
Compounds similar to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, have shown promise as anticancer drugs. They selectively inhibit histone deacetylases, which are key in regulating cancer cell proliferation and inducing apoptosis, suggesting potential therapeutic applications in oncology (Zhou et al., 2008).
Non-Peptide Bradykinin B2 Receptor Antagonists
Studies have identified certain benzamides as orally active non-peptide bradykinin B2 receptor antagonists, indicating their potential in developing new therapies for conditions modulated by this receptor (Abe et al., 1998).
Quality Control in Pharmaceutical Manufacturing
N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide and related compounds have been studied in the context of pharmaceutical quality control. Techniques like nonaqueous capillary electrophoresis have been developed for the separation and analysis of these compounds, ensuring the quality and safety of pharmaceutical products (Ye et al., 2012).
Cardiotonic Agents
Some derivatives of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone, structurally related to N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide, have shown cardiotonic activity, indicating potential therapeutic uses in treating heart-related conditions (Wang et al., 2008).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-3-(6-methylpyridazin-3-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2/c1-13-9-10-18(23-22-13)25-16-7-4-6-14(11-16)19(24)21-12-15-5-2-3-8-17(15)20/h2-11H,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTFUKVGDRLSSEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorobenzyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.